Cas no 162784-26-1 (3-O-Benzyl Estrone Monoethylene Ketal)

• Product Name: 3-O-Benzyl Estrone Monoethylene Ketal
• CAS No: 162784-26-1
• Molecular Formula: C₂₇H₃₂O₃
• Molecular Weight: 404.54118
• CID: 1064818
• PubChem ID: 15293261

3-O-Benzyl Estrone Monoethylene Ketal Properties

Names and Identifiers

• 3-O-Benzyl Estrone Monoethylene Ketal
• 3-O-BENZYL ESTRONE MONOETHYLENE KETAL,WHITE SOLID
• (8'R,9'S,13'S,14'S)-13'-methyl-3'-phenylmethoxyspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]
• 3-(Benzyloxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
• 3-(PhenylMethoxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
• 162784-26-1
• J-009974
• DTXSID70571075
• (8R,9S,13S,14S)-3-(Benzyloxy)-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolane]

• InChIKey： OAPZVJZTHJRGNF-XPGKHFPBSA-N
• Inchi： InChI=1S/C27H32O3/c1-26-13-11-23-22-10-8-21(28-18-19-5-3-2-4-6-19)17-20(22)7-9-24(23)25(26)12-14-27(26)29-15-16-30-27/h2-6,8,10,17,23-25H,7,9,11-16,18H2,1H3/t23-,24-,25+,26+/m1/s1
• SMILES： CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6

Computed Properties

• Exact Mass: 404.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 404.23514488g/mol
• Heavy Atom Count: 30
• Complexity: 607
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 5.86480
• PSA: 27.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives